Cas no 1603075-00-8 (4-Bromo-6-(3,5-dimethylphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(3,5-dimethylphenyl)pyrimidine
• CAS No: 1603075-00-8
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 5056311
• Update Time: 2025-08-05

4-Bromo-6-(3,5-dimethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(3,5-dimethylphenyl)pyrimidine
• 4-Bromo-6-(3,5-dimethylphenyl)pyrimidine

• Inchi： 1S/C12H11BrN2/c1-8-3-9(2)5-10(4-8)11-6-12(13)15-7-14-11/h3-7H,1-2H3
• InChI Key： FZAGVWILIRABIY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=C(C)C=C(C)C=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(3,5-dimethylphenyl)pyrimidine

4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine: A Comprehensive Overview

4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine, also known by its CAS number 1603075-00-8, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 4 and a 3,5-dimethylphenyl group at position 6 introduces unique electronic and structural properties that make it an interesting subject for research and development.

The synthesis of 4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the product. These methods are particularly valuable in the context of drug discovery and material synthesis, where precise control over molecular structure is crucial.

In terms of applications, 4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine has shown promise in several areas. One notable application is in the field of medicinal chemistry, where pyrimidine derivatives are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer. The bromine substituent at position 4 plays a critical role in modulating the compound's bioactivity, making it a valuable lead for further optimization.

Beyond medicinal chemistry, 4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine has also been investigated for its electronic properties in materials science. Its aromaticity and heteroatom content make it suitable for applications in organic electronics, such as in the development of semiconducting materials or optoelectronic devices. Researchers have reported its use as a building block in constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity. These frameworks have potential applications in energy storage devices like supercapacitors and batteries.

The structural versatility of 4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine also makes it an attractive candidate for chemical catalysis. The bromine atom at position 4 can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives with tailored functionalities. Recent studies have demonstrated its utility as a precursor for synthesizing other heterocyclic compounds with complex architectures. This highlights its importance as a key intermediate in organic synthesis.

In conclusion, 4-Bromo-6-(3,5-Dimethylphenyl)Pyrimidine, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential in emerging fields such as bioelectronics and sustainable energy technologies. As research progresses, this compound is expected to unlock new possibilities for innovation and practical applications.